N-(4-Methoxybenzyl)pyridin-3-amine
Overview
Description
N-(4-Methoxybenzyl)pyridin-3-amine is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-Methoxybenzyl)pyridin-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-Methoxybenzyl)pyridin-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Catalysis :
- The compound has been utilized in the study of reductive amination reactions, a key method in organic synthesis, especially for the preparation of secondary amines (Touchette, 2006).
- It's also involved in reactions with transition metal carbene complexes, demonstrating its utility in organometallic chemistry (Fischer, Heckl, & Werner, 1971).
Ligand Design in Inorganic Chemistry :
- This compound serves as a building block for ligands in lanthanide complexes, which are important for their magnetic and optical properties (Liu, Yang, Rettig, & Orvig, 1993).
Material Science and Corrosion Inhibition :
- Derivatives of N-(4-Methoxybenzyl)pyridin-3-amine have been explored as corrosion inhibitors, indicating its potential application in material protection (Iroha, Dueke‑Eze, James, & Fasina, 2021).
Medicinal Chemistry and Drug Design :
- It's used in the synthesis of functionalized pyrido[2,3-b]indoles, which are compounds of interest in medicinal chemistry due to their biological activities (Forbes, Johnson, & Thompson, 1992).
- The compound plays a role in the preparation of potential drug molecules and ligands targeting specific biological receptors (Guca, 2014).
Analytical Chemistry and Drug Analysis :
- It has been characterized in studies focused on new designer drugs, demonstrating its relevance in forensic and analytical chemistry (Westphal, Girreser, & Waldmüller, 2016).
Chemical Reactions and Mechanistic Studies :
- The compound is involved in studies of SN1 and SN2 reactions in benzylation of pyridines, contributing to a deeper understanding of these fundamental chemical processes (Yoh et al., 2001).
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]pyridin-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c1-16-13-6-4-11(5-7-13)9-15-12-3-2-8-14-10-12/h2-8,10,15H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNPKYSMEPHFZNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxy-benzyl)-pyridin-3-yl-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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